6-Chloro-3-methylpicolinic acid
Cat. No. B588225
Key on ui cas rn:
1201924-32-4
M. Wt: 171.58
InChI Key: ODSPBBWQVLWOPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08642768B2
Procedure details
To a solution of 6-chloro-3-methyl-pyridine-2-carboxylic acid (6.00 g, 0.03508 mol) in CH2Cl2 (50 ml) at 0° C. are added methyl 4-amino-3,5-dimethylbenzoate (5.65 g, 0.03157 mol), and N,N-diisopropylethylamine (15.1 ml, 0.0877 mol). After stirring the reaction mixture for 10 minutes, 1-propanephosphonic acid cyclic anhydride (50% solution in ethyl acetate, 22.32 g, 0.07016 mol) is added via syringe and stirred at 60° C. After 3 hours, the solvent is removed under reduced pressure and the residue is diluted with water and extracted with ethyl acetate. The organic layers are combined and dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure. The resulting residue is purified by flash chromatography (silica gel) using a gradient of 0-40% ethyl acetate in hexanes to give the title compound as an off-white solid (8.70 g, 74%). Mass spectrum (m/z): 333.2 (M+1).
Name
Yield
74%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:7]=[C:6]([C:8]([OH:10])=O)[C:5]([CH3:11])=[CH:4][CH:3]=1.[NH2:12][C:13]1[C:22]([CH3:23])=[CH:21][C:16]([C:17]([O:19][CH3:20])=[O:18])=[CH:15][C:14]=1[CH3:24].C(N(CC)C(C)C)(C)C.CCCP1(OP(CCC)(=O)OP(CCC)(=O)O1)=O>C(Cl)Cl>[Cl:1][C:2]1[N:7]=[C:6]([C:8]([NH:12][C:13]2[C:14]([CH3:24])=[CH:15][C:16]([C:17]([O:19][CH3:20])=[O:18])=[CH:21][C:22]=2[CH3:23])=[O:10])[C:5]([CH3:11])=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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6 g
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Type
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reactant
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|
Smiles
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ClC1=CC=C(C(=N1)C(=O)O)C
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Name
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|
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Quantity
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5.65 g
|
|
Type
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reactant
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Smiles
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NC1=C(C=C(C(=O)OC)C=C1C)C
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Name
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|
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Quantity
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15.1 mL
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Type
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reactant
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Smiles
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C(C)(C)N(C(C)C)CC
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|
Name
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|
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Quantity
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50 mL
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|
Type
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solvent
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Smiles
|
C(Cl)Cl
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Step Two
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Name
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|
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Quantity
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22.32 g
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|
Type
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reactant
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Smiles
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CCCP1(=O)OP(=O)(OP(=O)(O1)CCC)CCC
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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After stirring the reaction mixture for 10 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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stirred at 60° C
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WAIT
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Type
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WAIT
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Details
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After 3 hours
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Duration
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3 h
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent is removed under reduced pressure
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ADDITION
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Type
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ADDITION
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|
Details
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the residue is diluted with water
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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The resulting residue is purified by flash chromatography (silica gel)
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Outcomes
Product
Details
Reaction Time |
10 min |
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Name
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|
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Type
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product
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Smiles
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ClC1=CC=C(C(=N1)C(=O)NC1=C(C=C(C(=O)OC)C=C1C)C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8.7 g | |
| YIELD: PERCENTYIELD | 74% | |
| YIELD: CALCULATEDPERCENTYIELD | 82.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
